5-trans U-46619

• Molecular Formula: C21H34O4
• Molecular Weight: 350.5 g/mol
• InChI: InChI=1S/C21H34O4/c1-2-3-6-9-17(22)12-13-19-18(16-14-20(19)25-15-16)10-7-4-5-8-11-21(23)24/h4,7,12-13,16-20,22H,2-3,5-6,8-11,14-15H2,1H3,(H,23,24)/b7-4?,13-12+/t16-,17+,18+,19-,20-/m1/s1
• InChIKey: LQANGKSBLPMBTJ-BXYNACAJSA-N

5-trans U-46619 (CAS 330796-58-2): Stereochemical Identity and Baseline Characterization for Procurement Decisions

5-trans U-46619 (CAS 330796-58-2) is the 5,6-trans (5E) stereoisomer of the well-characterized thromboxane A₂ (TP) receptor agonist U-46619 . Its formal IUPAC name is 9,11-dideoxy-9α,11α-methanoepoxy-prosta-5E,13E-dien-1-oic acid, distinguishing it from the parent compound U-46619 (CAS 56985-40-1), which bears the 5Z (cis) configuration . This compound is recognized primarily as a variably present minor impurity (2–5%) in commercial U-46619 batches and has been independently characterized as an inhibitor of microsomal prostaglandin E₂ synthase (mPGES-1) [1]. Its biological activity has been rarely tested in isolation from U-46619 itself, making independent procurement relevant only within well-defined experimental contexts [1].

1

Stereochemical probe for mPGES-1 inhibitor screening workflows.

2

Defined impurity reference standard for U-46619 batch characterization.

3

Chiral isomer-identity confirmation in prostanoid receptor studies.

• [1] Quraishi O, Mancini JA, Riendeau D. Inhibition of inducible prostaglandin E₂ synthase by 15-deoxy-Δ¹²,¹⁴-prostaglandin J₂ and polyunsaturated fatty acids. Biochem Pharmacol. 2002;63(6):1183-1189. PMID: 11931852. View Source

Why 5-trans U-46619 Cannot Be Substituted by U-46619 or Other In-Class TP Receptor Agonists

IMPORTANT CAVEAT: High-strength differential evidence for 5-trans U-46619 is substantially limited. The biological activity of this compound has rarely been tested separately from U-46619 itself, and the only published head-to-head comparison is confined to a single biochemical assay (mPGES-1 inhibition) [1]. Generic substitution with U-46619 (the 5-cis parent) is inappropriate when the experimental objective involves understanding stereochemistry-dependent pharmacology at the 5,6-olefin, or when using the compound as a defined impurity reference standard . Conversely, substitution of 5-trans U-46619 for U-46619 in TP receptor activation studies is not supported by any published evidence, as no TP receptor agonism or antagonism data exist for the pure 5-trans isomer [2]. Users procuring this compound for any application beyond mPGES-1 inhibition or impurity quantification should anticipate the need for de novo characterization [2].

Risk 1

U-46619 (5Z isomer) is a TP receptor agonist; 5-trans isomer lacks TP activity data. Stereochemistry-dependent pharmacology may not transfer.

Risk 2

Other TP agonists (e.g., STA₂, I-BOP) share neither the mPGES-1 inhibition profile nor the specific 5E stereochemical identity.

Risk 3

Independent biological characterization is limited to one assay. Applications beyond mPGES-1 or impurity quantification require de novo validation.

• [1] Quraishi O, Mancini JA, Riendeau D. Inhibition of inducible prostaglandin E₂ synthase by 15-deoxy-Δ¹²,¹⁴-prostaglandin J₂ and polyunsaturated fatty acids. Biochem Pharmacol. 2002;63(6):1183-1189. PMID: 11931852. View Source
• [2] GlpBio. 5-trans U-46619 Product Page. Stated: 'The biological activity of 5-trans U-46619 has rarely been tested separately from U-46619 itself.' View Source

5-trans U-46619 Quantitative Differentiation Evidence Against Closest Analogs

mPGES-1 Inhibition Potency: 5-trans U-46619 Is Approximately Half as Potent as 5-cis U-46619

In the only published head-to-head comparison to date, 5-trans U-46619 was found to be approximately half as potent an inhibitor of microsomal prostaglandin E₂ synthase (mPGES-1) as the 5-cis version (i.e., U-46619 itself) [1]. At a test concentration of 10 µM, 5-trans U-46619 inhibited mPGES-1 activity by less than 20%, whereas the 5-cis isomer achieved approximately twice that level of inhibition at the same concentration . This was assessed using a reversed-phase HPLC assay measuring tritiated PGE₂ production by membranes from cells overexpressing human microsomal PGE synthase [1]. For context, the reference mPGES-1 inhibitor 15-deoxy-Δ¹²,¹⁴-prostaglandin J₂ exhibited an IC₅₀ of 0.3 µM in the same assay system [1].

mPGES-1 Inhibition

Head-to-head

~2-fold lower potency vs. 5-cis U-46619 at 10 µM

Reported mPGES-1 inhibitor screening context

Reversed-phase HPLC assay; tritiated PGE₂ production

Evidence Dimension	Inhibition of human microsomal prostaglandin E₂ synthase (mPGES-1) activity at 10 µM
Target Compound Data	5-trans U-46619: <20% inhibition at 10 µM
Comparator Or Baseline	5-cis U-46619 (U-46619, CAS 56985-40-1): ~40% inhibition at 10 µM (estimated; approximately 2-fold more potent); 15-deoxy-Δ¹²,¹⁴-PGJ₂: IC₅₀ = 0.3 µM
Quantified Difference	~2-fold lower potency for 5-trans vs. 5-cis isomer at 10 µM; both substantially less potent than the reference inhibitor 15-deoxy-Δ¹²,¹⁴-PGJ₂
Conditions	Reversed-phase HPLC assay; tritiated PGE₂ production; membranes from cells overexpressing human microsomal PGE synthase; Quraishi et al., Biochem Pharmacol, 2002

Why This Matters

This represents the only quantitative biochemical differentiation between the two stereoisomers, making 5-trans U-46619 the appropriate choice when a weaker mPGES-1 inhibitory control or a stereochemical probe is required in prostaglandin synthase assays.

• [1] Quraishi O, Mancini JA, Riendeau D. Inhibition of inducible prostaglandin E₂ synthase by 15-deoxy-Δ¹²,¹⁴-prostaglandin J₂ and polyunsaturated fatty acids. Biochem Pharmacol. 2002;63(6):1183-1189. PMID: 11931852. View Source

Stereochemical Configuration at C5–C6: 5E (trans) vs. 5Z (cis) as the Defining Structural Differentiator

The sole structural distinction between 5-trans U-46619 (CAS 330796-58-2) and U-46619 (CAS 56985-40-1) is the geometry of the Δ⁵ double bond: 5E (trans) vs. 5Z (cis) . The formal name for 5-trans U-46619 is 9,11-dideoxy-9α,11α-methanoepoxy-prosta-5E,13E-dien-1-oic acid, while U-46619 is 9,11-dideoxy-9α,11α-methanoepoxy-prosta-5Z,13E-dien-1-oic acid . This stereochemical inversion alters the spatial orientation of the ω-side chain relative to the bicyclo[2.2.1]heptane ring system. In the broader prostanoid pharmacology literature, 5,6-trans isomers of prostaglandin analogs generally exhibit reduced potency at their cognate receptors compared to the natural 5Z configuration [1], though specific binding or functional data for 5-trans U-46619 at TP receptors are absent from the published record [2].

Stereochemical Configuration

Class-level

5E (trans) vs. 5Z (cis) at Δ⁵ olefin

Isomer-identity confirmation context

No quantitative TP receptor binding data for pure 5-trans isomer

Evidence Dimension	Stereochemical configuration of the Δ⁵ olefin
Target Compound Data	5-trans U-46619: 5E (trans) configuration; formal name contains 'prosta-5E,13E-dien-1-oic acid'
Comparator Or Baseline	U-46619 (CAS 56985-40-1): 5Z (cis) configuration; formal name contains 'prosta-5Z,13E-dien-1-oic acid'
Quantified Difference	Qualitative stereochemical difference only; no quantitative TP receptor binding or functional data available for the pure 5-trans isomer
Conditions	IUPAC nomenclature comparison; SMILES and InChI Key analysis; Cayman Chemical catalog items 16452 (5-trans) vs. 16450 (U-46619)

Why This Matters

This stereochemical difference is the sole molecular basis for any pharmacological divergence. Procurement of the correct isomer is critical for experiments designed to probe the stereochemical determinants of prostanoid receptor activation or for use as an authenticated reference standard in isomer-identity confirmation.

• [1] Coleman RA, Humphrey PPA, Kennedy I, et al. Comparison of the actions of U-46619, a prostaglandin H₂-analogue, with those of prostaglandin H₂ and thromboxane A₂ on some isolated smooth muscle preparations. Br J Pharmacol. 1981;73:773-778. PMID: 7248665. View Source
• [2] GlpBio. 5-trans U-46619 Product Page. Note: 'The biological activity of 5-trans U-46619 has rarely been tested separately from U-46619 itself.' View Source

Batch Impurity Prevalence: 5-trans U-46619 as a Defined 2–5% Contaminant in Commercial U-46619

5-trans U-46619 is consistently reported as a minor impurity present at 2–5% in most commercial preparations of U-46619, with the level varying across batches and suppliers [1]. In contrast, the commercially available pure 5-trans U-46619 standard is supplied at ≥98% purity (by HPLC or TLC) . This means that any experiment using commercial U-46619 already contains a variable background of the 5-trans isomer that can confound quantitative pharmacological measurements—particularly at high U-46619 concentrations where the 5-trans impurity may reach biologically relevant levels . Procuring the pure 5-trans standard enables: (i) quantification of this impurity in specific U-46619 batches via spiked calibration, and (ii) assessment of whether the impurity contributes to observed off-target effects in U-46619-based assays [2].

Impurity Prevalence

Cross-study comparable

2–5% in commercial U-46619; pure standard ≥98%

Batch variability may confound high-concentration TP assays

At 10 µM U-46619, 5-trans impurity may reach 0.2–0.5 µM

Evidence Dimension	Presence of 5-trans isomer in U-46619 commercial batches vs. availability as a defined pure standard
Target Compound Data	5-trans U-46619 (pure standard): ≥98% purity; available as 1 mg, 5 mg, or 10 mg from Cayman Chemical (Cat. 16452) and Santa Cruz Biotechnology (sc-223708)
Comparator Or Baseline	Commercial U-46619 (CAS 56985-40-1): contains 2–5% 5-trans U-46619 as a variable impurity; purity typically ≥98% for the major 5Z isomer
Quantified Difference	Pure 5-trans standard: ≤2% total impurities. U-46619 batches: 2–5% 5-trans content. This means at 10 µM nominal U-46619 concentration, 5-trans U-46619 may be present at 0.2–0.5 µM.
Conditions	Multiple vendor data sheets (Cayman Chemical, Santa Cruz Biotechnology, Aladdin Scientific, GlpBio) consistently report the 2–5% impurity range

Why This Matters

For laboratories using U-46619 in sensitive pharmacological assays (e.g., platelet aggregation with EC₅₀ values in the low nanomolar range), batch-to-batch variability in 5-trans content may contribute to inter-experimental variability. Procuring the pure 5-trans standard enables systematic control and quantification of this variable.

• [1] CenMed Enterprises. 5-trans U-46619 (C09-1072-091) Product Page. View Source
• [2] GlpBio. 5-trans U-46619 Product Page. Notes impurity status and lack of independent biological testing. View Source

Solubility Profile of 5-trans U-46619 vs. U-46619: Comparable Organic Solvent Solubility with Limited Aqueous Solubility

The solubility profile of 5-trans U-46619 is reported to be comparable to that of U-46619, consistent with their identical molecular formula (C₂₁H₃₄O₄, MW 350.5) and near-identical physicochemical properties . Both compounds are soluble in DMSO, ethanol, and dimethyl formamide at concentrations up to 100 mg/mL, but exhibit limited aqueous solubility in PBS (pH 7.2) at approximately 2 mg/mL . 5-trans U-46619 is supplied as a solution in methyl acetate (1% w/v) by some vendors or as a neat oil . Storage at -20°C is recommended for both compounds . No differential solubility or stability advantage of one isomer over the other has been reported; the practical implication is that stock solution preparation protocols developed for U-46619 can be applied to 5-trans U-46619 without significant modification .

Solubility Profile

Supporting evidence

Comparable to U-46619; limited aqueous solubility

Formulation context; organic co-solvent may be needed

Vendor-reported solubility data; PBS ~2 mg/mL

Evidence Dimension	Solubility in common laboratory solvents
Target Compound Data	5-trans U-46619: DMSO ≥100 mg/mL; Ethanol ≥100 mg/mL; DMF ≥100 mg/mL; PBS (pH 7.2) ~2 mg/mL
Comparator Or Baseline	U-46619 (CAS 56985-40-1): DMSO >100 mg/mL; Ethanol >100 mg/mL; DMF >100 mg/mL; PBS (pH 7.2) >2 mg/mL (reported as 'from U-46619')
Quantified Difference	No significant difference in solubility between isomers; both limited to ~2 mg/mL in aqueous buffer
Conditions	Vendor-reported solubility data; room temperature; methyl acetate solution (1%) or neat form

Why This Matters

Equivalent solubility profiles mean that choosing between isomers should be driven by biological rationale rather than formulation constraints. Users should note that the limited aqueous solubility may necessitate the use of organic co-solvents (e.g., ≤0.1% DMSO final) in cell-based assays.

5-trans U-46619: Evidence-Backed Procurement and Application Scenarios

Stereochemical Probe in mPGES-1 Inhibitor Screening Cascades

When running a microsomal prostaglandin E₂ synthase-1 (mPGES-1) inhibitor screen, 5-trans U-46619 serves as a stereochemistry-defined weak inhibitor control. At 10 µM, it provides <20% inhibition, which is approximately half the effect of the 5-cis isomer, enabling researchers to assess whether mPGES-1 inhibition is sensitive to the geometry of the Δ⁵ olefin in prostanoid-like ligands [1]. This is particularly relevant when screening compound libraries containing prostaglandin analogs, as the stereochemistry-activity relationship established with 5-trans U-46619 can inform SAR interpretation. Note that the reference inhibitor 15-deoxy-Δ¹²,¹⁴-PGJ₂ (IC₅₀ = 0.3 µM) should be included as a positive control in the same assay format [1].

Quantitative Impurity Reference Standard for U-46619 Batch Characterization

For laboratories conducting platelet aggregation, vascular smooth muscle contraction, or TP receptor binding assays with U-46619 (where EC₅₀ values range from 4.8 nM for shape change to 82–145 nM for aggregation), batch-to-batch variability in the 2–5% 5-trans impurity content can introduce a quantifiable confound [2]. By procuring pure (≥98%) 5-trans U-46619 as an analytical reference standard, users can: (a) spike known concentrations into U-46619 samples to generate calibration curves for HPLC-based impurity quantification, and (b) test whether the 5-trans isomer at concentrations up to 0.5 µM (the maximum expected from a 10 µM U-46619 solution) contributes to TP receptor activation or antagonism in their specific assay system .

Isomer-Identity Confirmation in Prostanoid Receptor Pharmacology Studies

In studies investigating the stereochemical determinants of prostanoid TP receptor activation, 5-trans U-46619 provides the essential 5E reference point against which the 5Z parent (U-46619) can be compared . While no published TP receptor affinity or efficacy data exist for the pure 5-trans isomer, this absence itself represents a research opportunity: procurement of the pure isomer enables de novo characterization of whether the 5E configuration abolishes, reduces, or retains TP receptor agonism [3]. Such experiments directly address a gap in the prostaglandin pharmacology literature and could reveal whether the 5-trans impurity in commercial U-46619 contributes to reported 'off-target' effects at high concentrations.

Negative Control for mPGES-1-Dependent PGE₂ Production in Cellular Models

In cell-based assays measuring COX-2/mPGES-1-coupled PGE₂ production (e.g., A549 cells, macrophages), 5-trans U-46619 at 10 µM can serve as a weak or partial mPGES-1 inhibitor control producing <20% inhibition, in contrast to potent inhibitors like 15-deoxy-Δ¹²,¹⁴-PGJ₂ (IC₅₀ = 0.3 µM) [1]. This allows researchers to benchmark their assay window and verify that observed PGE₂ reduction with test compounds exceeds the maximal effect attributable to the weak 5-trans isomer. Users should confirm mPGES-1 expression in their cellular system and include a vehicle control (≤0.1% DMSO) matched to the 5-trans U-46619 solvent conditions [2].

Application

Selection Property

Validation Focus

mPGES-1 inhibitor screening cascades

Stereochemistry-defined weak inhibitor control

Assay-response context at 10 µM

U-46619 batch impurity quantification

Certified high-purity analytical reference standard

Impurity calibration and interference testing

Prostanoid receptor stereochemical studies

Defined 5E (trans) isomer reference point

De novo TP receptor agonism characterization

Cellular PGE₂ production models

Weak mPGES-1 inhibitor control

mPGES-1-dependent endpoint review

• [1] Quraishi O, Mancini JA, Riendeau D. Inhibition of inducible prostaglandin E₂ synthase by 15-deoxy-Δ¹²,¹⁴-prostaglandin J₂ and polyunsaturated fatty acids. Biochem Pharmacol. 2002;63(6):1183-1189. PMID: 11931852. View Source
• [2] Tymkewycz PM, et al. Heterogeneity of thromboxane A₂ (TP) receptors: Evidence from ligand binding and functional studies. 1991. EC₅₀ data for U-46619: platelet shape change 4.8 nM (human), platelet aggregation 82 nM (human). View Source
• [3] GlpBio. 5-trans U-46619 Product Page. Acknowledgment that biological activity has rarely been tested independently from U-46619. View Source